Cas no 1427203-57-3 ((3S)-3-methylpyrrolidine-3-carboxylic acid)

• Product Name: (3S)-3-methylpyrrolidine-3-carboxylic acid
• CAS No: 1427203-57-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD24368649
• CID: 2604544
• PubChem ID: 1516525
• Update Time: 2025-08-03

(3S)-3-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methyl-pyrrolidine-3-carboxylic acid
• (3S)-3-methylpyrrolidine-3-carboxylic acid
• NE64413
• (S)-3-methylpyrrolidine-3-carboxylic acid
• D79549
• (S)-3-Methyl-pyrrolidine-3-carboxylic acid ee
• 1427203-57-3
• SB33564
• CS-0133594
• (S)-3-Methyl-pyrrolidine-3-carboxylicacid
• DTXSID901245632
• AKOS037648777
• SCHEMBL20294369
• CHC20357
• MFCD24368649
• 3-Pyrrolidinecarboxylic acid, 3-methyl-, (3S)-
• BS-15566

• MDL： MFCD24368649
• Inchi： 1S/C6H11NO2/c1-6(5(8)9)2-3-7-4-6/h7H,2-4H2,1H3,(H,8,9)/t6-/m0/s1
• InChI Key： JXNPHMVNQPDXQI-LURJTMIESA-N
• SMILES： OC([C@]1(C)CNCC1)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: -2.5

Experimental Properties

• Boiling Point: 241.9±33.0 °C at 760 mmHg
• Flash Point: 100.1±25.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(3S)-3-methylpyrrolidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids